BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to 5-Methoxy-
2-methylaniline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Methoxy-2-methylaniline

Cat. No.: B181077

This guide provides an in-depth overview of 5-Methoxy-2-methylaniline, a significant aromatic
amine compound utilized in biochemical research and drug synthesis.[1] It details its chemical
identity, physicochemical properties, synthesis protocols, and key applications for researchers,
scientists, and professionals in drug development.

Chemical Identification and Structure

5-Methoxy-2-methylaniline, also known as 5-Methoxy-o-toluidine or 2-Amino-4-
methoxytoluene, is an organic compound widely used as a building block in the synthesis of
more complex molecules.[1][2][3]

e CAS Number: 50868-72-9[2]

e Molecular Formula: CsH11NOJ[2]

e Molecular Weight: 137.18 g/mol [2][3]

e |IUPAC Name: 5-methoxy-2-methylaniline[4][5]

e SMILES: COC1=CC=C(C)C(N)=C1[6]

e InChl Key: RPIXLEZOFUNGNZ-UHFFFAOYSA-N[4][5]

The molecular structure consists of an aniline ring substituted with a methyl group at position 2
and a methoxy group at position 5.
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Physicochemical Properties

The key physical and chemical properties of 5-Methoxy-2-methylaniline are summarized in
the table below.

Property Value Reference

White to gray to tan crystalline

Appearance [7]
powder.

Melting Point 43-46 °C (lit.) [718]

Boiling Point 253 °C (lit.) [61[7]

Flash Point 113 °C [6]

Solubility Slightly soluble in water. 41071
Room temperature, under inert

Storage Temperature [9]
atmosphere.

Spectroscopic Data

The structural confirmation of 5-Methoxy-2-methylaniline can be achieved through various
spectroscopic techniques. The reported *H NMR data is as follows:

« 'H NMR (300 MHz, CDCls): & 6.94 (d, J = 7.53 Hz, 1H), 6.28 (d, J = 7.53 Hz, 1H), 6.26 (s,
1H), 3.78 (s, 3H), 3.5 (br, 1H), 2.10 (s, 3H), 1.6 (br, 1H).[7]

Synthesis Protocol

A common method for the synthesis of 5-Methoxy-2-methylaniline involves the reduction of a
nitro-substituted precursor.[7]

Reaction: Reduction of 4-methoxy-1-methyl-3-nitrobenzene.
Materials:

¢ 4-methoxy-1-methyl-3-nitrobenzene (18.0 g, 108 mmol)

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b181077?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3401640.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3401640.htm
https://www.ottokemi.com/building-blocks/5methoxy2methylaniline-97-m-2548.aspx
https://www.biosynth.com/p/FM68064/50868-72-9-5-methoxy-2-methylaniline
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3401640.htm
https://www.biosynth.com/p/FM68064/50868-72-9-5-methoxy-2-methylaniline
https://www.fishersci.ca/shop/products/5-methoxy-2-methylaniline-97-thermo-scientific-1/p-7040410
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3401640.htm
https://www.bldpharm.com/products/50868-72-9.html
https://www.benchchem.com/product/b181077?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3401640.htm
https://www.benchchem.com/product/b181077?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3401640.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 1,2-dimethoxyethane (DME) (160 mL)

¢ 10% Palladium on carbon (Pd/C) catalyst (0.9 g)

e Hydrazine hydrate

Experimental Procedure:

e Under a nitrogen atmosphere, dissolve 4-methoxy-1-methyl-3-nitrobenzene in 1,2-
dimethoxyethane (DME).[7]

e Add the 10% Pd/C catalyst to the solution.[7]

e Slowly add hydrazine hydrate dropwise to the mixture.[7]

o Heat the reaction mixture to reflux and maintain continuous stirring for 4 hours.[7]

o After 4 hours, add an additional 3 mL of hydrazine hydrate and continue stirring under reflux
for 2 days.[7]

e Upon completion, cool the mixture to room temperature.

« Filter the mixture through a diatomaceous earth pad to remove the catalyst.[7]

o Concentrate the filtrate under reduced pressure to remove the solvent, yielding the crude
product as a yellow oil.[7]

e Further drying under vacuum results in the solidification of the product to a pale yellow solid.

[7]
Yield: 14.8 g (100% yield).[7]

Below is a workflow diagram illustrating the synthesis process.
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Synthesis Workflow for 5-Methoxy-2-methylaniline
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Caption: Synthesis workflow for 5-Methoxy-2-methylaniline.
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Applications in Research and Development

5-Methoxy-2-methylaniline serves as a valuable intermediate in the synthesis of various
pharmaceutical compounds and research chemicals.[1]

o Preparation of Amides: It is used in the preparation of N-(5-methoxy-2-
methylphenyl)acetamide.[4][7][8]

e Drug Discovery: As an aromatic amine, it is a key precursor for creating more complex
molecules with potential biological activity.[1] The methoxy group is a prevalent substituent in
many approved drugs, influencing ligand-target binding, physicochemical properties, and
ADME parameters.[10]

» Neurochemical Research: Some derivatives have been studied for their neurotoxic or
neuroprotective properties, potentially related to the inhibition of enzymes like monoamine
oxidase A (MAO-A).[6]

Safety and Handling

5-Methoxy-2-methylaniline is associated with several hazard classifications.

e Hazard Statements:

[¢]

H302: Harmful if swallowed.[3]

o H312: Harmful in contact with skin.[3]

o H315: Causes skin irritation.[3]

o H319: Causes serious eye irritation.[3]

o H332: Harmful if inhaled.[3]

o H335: May cause respiratory irritation.[3]

e Precautionary Statements: Standard personal protective equipment, including gloves, safety
glasses, and a lab coat, should be worn when handling this chemical. Work should be
conducted in a well-ventilated area or a fume hood.
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The logical relationship between the compound's structure and its application in drug discovery
is outlined in the diagram below.
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Caption: Role of 5-Methoxy-2-methylaniline in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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